N,N,N′,N′-Tetramethyl-1,6-hexanediamin+3 PO

• CAS RN: 158451-78-6
• Molecular Formula: C16H30N2Sn
• synonyms: N,N,N′,N′-Tetramethyl-1,6-hexanediamin+3 PO

Description

N,N,N′,N′-Tetramethyl-1,6-hexanediamine is a chemical compound with the linear formula (CH3)2N(CH2)6N(CH3)2. It is also known by other names such as 1,1,8,8-Tetramethyl-1,8-diazaoctane, 1,6-Bis(dimethylamino)hexane, 2,9-Dimethyl-2,9-diazadecane, N,N,N′,N′-Tetramethylhexylenediamine, Hexamethylenebis(dimethylamine), and N1,N1,N6,N6-Tetramethyl-1,6-hexanediamine.

Molecular Structure Analysis

The molecular structure of N,N,N′,N′-Tetramethyl-1,6-hexanediamine consists of a hexane chain with a dimethylamine group attached at each end. The molecular weight is 172.31.

Physical And Chemical Properties Analysis

N,N,N′,N′-Tetramethyl-1,6-hexanediamine has a refractive index of 1.4359 (lit.). It has a boiling point of 209-210 °C (lit.) and a density of 0.806 g/mL at 25 °C (lit.).

Mechanism of Action

In the context of its use in solid alkaline fuel cells, N,N,N′,N′-Tetramethyl-1,6-hexanediamine provides cationic groups for better anionic conductivity and acts as a cross-linking agent to enhance dimensional stability.

Safety and Hazards

N,N,N′,N′-Tetramethyl-1,6-hexanediamine is classified as Acute Tox. 1 Inhalation, Acute Tox. 3 Dermal, Acute Tox. 3 Oral, Aquatic Chronic 2, and Skin Corr. 1B. This indicates that it is toxic if inhaled, in contact with skin, or if swallowed, and it is corrosive to skin.